Cas no 2411277-75-1 (Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester
• CAS No: 2411277-75-1
• MF: C₉H₁₀FNO₅S
• MW: 263.24280500412
• CID: 6092921
• PubChem ID: 146049112
• Update Time: 2025-07-14

Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester
• Z4168346437
• EN300-7537837
• ethyl 2-amino-4-[(fluorosulfonyl)oxy]benzoate
• 2411277-75-1
• Ethyl 2-amino-4-fluorosulfonyloxybenzoate

• Inchi： 1S/C9H10FNO5S/c1-2-15-9(12)7-4-3-6(5-8(7)11)16-17(10,13)14/h3-5H,2,11H2,1H3
• InChI Key： LQUNKKMJIYJMNQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OS(F)(=O)=O)C=C1N

Computed Properties

• Exact Mass: 263.02637176g/mol
• Monoisotopic Mass: 263.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±42.0 °C(Predicted)
• pka: 0.61±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester

Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester and Its Significance in Modern Chemical Research

CAS No. 2411277-75-1 refers to a specialized organic compound known as Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The molecular structure of this compound incorporates both amino and fluoro sulfonyl oxy functional groups, which contribute to its distinct chemical behavior and reactivity. Such features make it a valuable candidate for further investigation in various scientific domains.

The synthesis and characterization of CAS No. 2411277-75-1 have been subjects of extensive research. The presence of the fluoro sulfonyl oxy group introduces a high degree of electronic complexity, which can influence the compound's interactions with biological targets. This aspect is particularly intriguing for medicinal chemists who are exploring novel ways to modulate biological pathways. The ethyl ester moiety further enhances the compound's versatility, allowing for diverse chemical modifications that could lead to the development of new therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve metabolic stability and binding affinity. The study of Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester aligns with this trend, as it exemplifies how fluorine-containing groups can be strategically incorporated into molecular frameworks. Preliminary computational studies suggest that this compound may exhibit significant binding interactions with certain enzymes and receptors, making it a promising lead compound for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential application in the development of agrochemicals. The unique combination of functional groups in CAS No. 2411277-75-1 could make it an effective intermediate in synthesizing novel pesticides or herbicides. These compounds would target specific biological pathways in pests while minimizing harm to non-target organisms, thereby addressing environmental concerns associated with traditional agrochemicals.

The role of Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester in material science is also an area of active investigation. Its structural features suggest potential applications in the development of advanced materials with tailored electronic properties. For instance, researchers are exploring its use as a precursor for organic semiconductors or as a component in conductive polymers. These materials could find applications in flexible electronics, solar cells, and other cutting-edge technologies.

The chemical reactivity of this compound has been thoroughly examined by a team of interdisciplinary researchers. They have identified several key reaction pathways that could be exploited for further synthetic applications. By understanding these pathways, scientists can design more efficient synthetic routes that minimize byproduct formation and maximize yield. This knowledge is crucial for scaling up production and making the compound more accessible for industrial applications.

The biological activity of CAS No. 2411277-75-1 has also been a focus of recent studies. Initial assays have shown that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Further research is needed to fully elucidate its mechanism of action and assess its efficacy in more complex biological systems. Such studies could pave the way for the development of new antibiotics or antiseptics that are effective against resistant strains.

The environmental impact of using Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester as a building block for various applications must also be considered. While fluorinated compounds offer numerous benefits in terms of performance and stability, their environmental persistence is a concern. Researchers are working on developing strategies to ensure that these compounds can be safely degraded or recycled at the end of their useful life. This includes exploring biodegradable alternatives or designing compounds that can be easily recovered from waste streams.

In conclusion, CAS No. 2411277-75-1, or more specifically Benzoic acid, 2-amino-4-[(fluorosulfonyl)oxy]-, ethyl ester, represents a fascinating subject of study with wide-ranging implications across multiple scientific disciplines. Its unique structural features and potential applications make it a valuable asset for researchers working on pharmaceuticals, agrochemicals, materials science, and environmental chemistry. As our understanding of this compound grows, so too will its utility in addressing some of the most pressing challenges facing modern society.